Cas no 2229578-89-4 (3-methyl-3-(4-methylthiophen-2-yl)butan-1-amine)

• Product Name: 3-methyl-3-(4-methylthiophen-2-yl)butan-1-amine
• CAS No: 2229578-89-4
• MF: C₁₀H₁₇NS
• MW: 183.313681364059
• CID: 6173249
• PubChem ID: 165853211
• Update Time: 2025-05-22

3-methyl-3-(4-methylthiophen-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(4-methylthiophen-2-yl)butan-1-amine
• 2229578-89-4
• EN300-1797658

• Inchi： 1S/C10H17NS/c1-8-6-9(12-7-8)10(2,3)4-5-11/h6-7H,4-5,11H2,1-3H3
• InChI Key： ALQKXBQRXPHGGM-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(C)(C)CCN

Computed Properties

• Exact Mass: 183.10817072g/mol
• Monoisotopic Mass: 183.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-methyl-3-(4-methylthiophen-2-yl)butan-1-amine

3-Methyl-3-(4-Methylthiophen-2-Yl)Butan-1-Amine: A Comprehensive Overview

3-Methyl-3-(4-methylthiophen-2-yl)butan-1-amine, also identified by the CAS registry number 2229578-89-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C₁₁H₁₇N₁S, is characterized by its unique structure, which combines a substituted thiophene ring with an amine functional group. The presence of the methylthiophene moiety and the branched butanamine backbone makes this compound a versatile building block for various applications.

The synthesis of 3-methyl-3-(4-methylthiophen-2-yl)butan-1-amine typically involves multi-step organic reactions, often utilizing coupling agents or organometallic catalysts to achieve high yields and selectivity. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched versions of this compound, which are valuable for pharmacological studies. The compound's structure allows for further functionalization, making it a promising candidate for drug discovery and material development.

Recent research has highlighted the potential of 3-methyl-3-(4-methylthiophen-2-yl)butan-1-amine in the field of drug delivery systems. Its amphiphilic nature, derived from the combination of hydrophobic thiophene and hydrophilic amine groups, makes it an excellent candidate for forming self-assembled structures such as micelles or vesicles. These structures can encapsulate hydrophobic drugs, enhancing their solubility and bioavailability. Studies published in 2023 have demonstrated its effectiveness in delivering anticancer agents with reduced toxicity and improved therapeutic efficacy.

In addition to its pharmaceutical applications, 3-methyl-3-(4-methylthiophen-2-yLbutan-amine has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to its use as a ligand in catalytic systems. For instance, recent investigations have revealed its role in accelerating the polymerization of olefins under mild conditions, offering a sustainable alternative to traditional catalysts.

The compound's electronic properties also make it a subject of interest in optoelectronic materials. The thiophene ring contributes to its conjugation length, which can be tuned by substituent modifications. Research published in 2023 has explored its potential as a component in organic light-emitting diodes (OLEDs), where it exhibits favorable charge transport properties and high stability under operational conditions.

In terms of safety considerations, while 3-methyl-thiophen-butane amine is not classified as a hazardous chemical under standard conditions, proper handling procedures are recommended due to its potential irritancy to eyes and skin. Occupational exposure limits should be adhered to ensure worker safety during synthesis and processing.

Looking ahead, ongoing research is focused on expanding the scope of applications for this compound. Future studies aim to explore its role in bioconjugation chemistry, where its amine group can serve as a reactive site for attaching biomolecules such as peptides or nucleic acids. This could pave the way for innovative applications in diagnostics and targeted therapy.

In conclusion, 3-methyl-thiophen-butane amine (CAS 2229578894) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in both academic and industrial settings.